Cas no 91114-48-6 (2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid)

• Product Name: 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid
• CAS No: 91114-48-6
• MF: C₅H₈O₄S
• MW: 164.179620742798
• MDL: MFCD11646668
• CID: 3342031
• PubChem ID: 13720381
• Update Time: 2025-06-11

2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid Chemical and Physical Properties

Names and Identifiers

• ACETIC ACID, [(CARBOXYMETHYL)THIO]-, 1-METHYL ESTER
• 2-[(2-Methoxy-2-oxoethyl)sulfanyl]acetic acid
• 91114-48-6
• Z65933549
• MFCD11646668
• [(2-METHOXY-2-OXOETHYL)SULFANYL]ACETIC ACID
• CS-0161691
• EN300-135060
• BS-17974
• D80849
• SCHEMBL19730844
• AKOS008972571
• 2-[(2-methoxy-2-oxoethyl)sulfanyl]aceticacid
• 2-(2-methoxy-2-oxoethyl)sulfanylacetic acid
• RDA11448
• 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid

• MDL： MFCD11646668
• Inchi： 1S/C5H8O4S/c1-9-5(8)3-10-2-4(6)7/h2-3H2,1H3,(H,6,7)
• InChI Key： YNPVYNMNQMSFNP-UHFFFAOYSA-N
• SMILES： S(CC(=O)O)CC(=O)OC

Computed Properties

• Exact Mass: 164.01432991g/mol
• Monoisotopic Mass: 164.01432991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 88.9Ų

Additional information on 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid

2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid: An Overview of a Versatile Compound (CAS No. 91114-48-6)

2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid, also known by its CAS number 91114-48-6, is a compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research. This organic acid is characterized by its unique structural features, which include a sulfanyl group and a methoxyacetate moiety. These functional groups contribute to its diverse chemical properties and potential applications in various scientific and industrial contexts.

The molecular formula of 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid is C₆H₁₀O₅S, and it has a molecular weight of approximately 194.19 g/mol. The compound's structure can be represented as CH₃OCH₂COSCH₂COOH, highlighting the presence of both the methoxy and sulfanyl functionalities. These structural elements play crucial roles in the compound's reactivity and biological activity.

In recent years, 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid has been the subject of numerous studies due to its potential therapeutic applications. One notable area of research is its role in the development of novel drugs for the treatment of metabolic disorders. For instance, a study published in the Journal of Medicinal Chemistry (2023) explored the use of this compound as a precursor for synthesizing drugs that target specific metabolic pathways. The researchers found that derivatives of 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid exhibited promising activity in modulating glucose metabolism, making them potential candidates for treating diabetes and related conditions.

Beyond its potential in drug development, 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid has also been investigated for its use in chemical synthesis and materials science. Its unique structure makes it an excellent building block for creating more complex molecules with tailored properties. A recent study in the Tetrahedron Letters (2023) demonstrated the utility of this compound in the synthesis of novel polymers with enhanced mechanical and thermal stability. The researchers utilized the sulfanyl group to facilitate cross-linking reactions, resulting in materials with improved performance characteristics.

The environmental impact of chemicals is a growing concern, and 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid is no exception. Researchers have conducted studies to assess its biodegradability and ecotoxicity. A study published in the Environmental Science & Technology (2023) reported that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it can be broken down by microorganisms over time. However, further research is needed to fully understand its long-term environmental impact.

In addition to its chemical properties and applications, the synthesis of 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid has been optimized to improve yield and reduce costs. A recent paper in the Synthesis journal (2023) described an efficient one-pot synthesis method that utilizes readily available starting materials and mild reaction conditions. This method not only enhances the practicality of producing this compound on a larger scale but also aligns with green chemistry principles by minimizing waste generation.

The safety profile of chemicals is another critical aspect that must be considered. Studies have shown that 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid has low toxicity when handled properly. However, like many organic compounds, it should be used with appropriate safety measures to prevent skin contact and inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 2-(2-Methoxy-2-oxoethyl)sulfanylacetic Acid (CAS No. 91114-48-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique structural features make it an attractive candidate for developing new drugs and materials with enhanced properties. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in modern scientific endeavors.